2-Fluoro-4-(trifluoromethyl)benzaldehyde
Overview
Description
2-Fluoro-4-(trifluoromethyl)benzaldehyde is an organic compound with the molecular formula F3CC6H3(F)CHO . It has a molecular weight of 192.11 . This compound is a fluorinated aromatic aldehyde .
Molecular Structure Analysis
The molecular structure of 2-Fluoro-4-(trifluoromethyl)benzaldehyde consists of a benzene ring substituted with a fluoro group, a trifluoromethyl group, and a formyl group . The InChI string representation of the molecule isInChI=1S/C8H4F4O/c9-7-3-6 (8 (10,11)12)2-1-5 (7)4-13/h1-4H . Physical And Chemical Properties Analysis
2-Fluoro-4-(trifluoromethyl)benzaldehyde has a refractive index of 1.45, a boiling point of 118-119 °C, and a density of 1.41 g/mL at 25 °C . It has a flash point of 110 °C .Scientific Research Applications
Organic Fluorinated Building Block
2-Fluoro-4-(trifluoromethyl)benzaldehyde is an organic fluorinated building block . It is used in the synthesis of various organic compounds due to its unique chemical properties .
Synthesis of Diphenylthioethers
This compound participates in the synthesis of diphenylthioethers . Diphenylthioethers are a class of organic compounds that have potential applications in various fields, including medicinal chemistry and materials science .
Preparation of 1-Cyano Derivative of Nilutamide
2-Fluoro-4-(trifluoromethyl)benzaldehyde also participates in the preparation of 1-cyano derivative of nilutamide . Nilutamide is a nonsteroidal antiandrogen, which is primarily used in the treatment of prostate cancer .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is an organic fluorinated building block , which suggests it may interact with various biological targets depending on the specific context of its use.
Mode of Action
As an organic fluorinated building block, it likely interacts with its targets through covalent bonding, influencing the structure and function of target molecules .
properties
IUPAC Name |
2-fluoro-4-(trifluoromethyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F4O/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFEHNXLFIGPWNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10335113 |
Source
|
| Record name | 2-Fluoro-4-(trifluoromethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10335113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89763-93-9 |
Source
|
| Record name | 2-Fluoro-4-(trifluoromethyl)benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=89763-93-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-4-(trifluoromethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10335113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of hydrogen peroxide in the MLD process involving 2-fluoro-4-(trifluoromethyl)benzaldehyde?
A1: Research indicates that incorporating hydrogen peroxide as a fourth precursor in the MLD process, after the reaction of 2-fluoro-4-(trifluoromethyl)benzaldehyde with ozone, leads to the formation of a peroxyacid structure (C(O)–O–OH) on the surface. [] This finding, confirmed through in situ Fourier-transform infrared spectroscopy measurements, provides valuable insights into the film growth mechanism and potential for further functionalization. []
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